Cas no 1358581-29-9 (6-chloro-4-[4-(propan-2-yl)benzenesulfonyl]-3-(pyrrolidine-1-carbonyl)quinoline)

• Product Name: 6-chloro-4-[4-(propan-2-yl)benzenesulfonyl]-3-(pyrrolidine-1-carbonyl)quinoline
• CAS No: 1358581-29-9
• MF: C₂₃H₂₃ClN₂O₃S
• MW: 442.958323717117
• CID: 5400087
• Update Time: 2025-09-28

6-chloro-4-[4-(propan-2-yl)benzenesulfonyl]-3-(pyrrolidine-1-carbonyl)quinoline Chemical and Physical Properties

Names and Identifiers

• [6-chloro-4-(4-propan-2-ylphenyl)sulfonylquinolin-3-yl]-pyrrolidin-1-ylmethanone
• 6-chloro-4-[4-(propan-2-yl)benzenesulfonyl]-3-(pyrrolidine-1-carbonyl)quinoline

• Inchi： 1S/C23H23ClN2O3S/c1-15(2)16-5-8-18(9-6-16)30(28,29)22-19-13-17(24)7-10-21(19)25-14-20(22)23(27)26-11-3-4-12-26/h5-10,13-15H,3-4,11-12H2,1-2H3
• InChI Key： WDFXHBBQZZPFAS-UHFFFAOYSA-N
• SMILES： C(C1=C(S(C2=CC=C(C(C)C)C=C2)(=O)=O)C2C(N=C1)=CC=C(Cl)C=2)(N1CCCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline-3-carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides Quinoline-3-carboxamides

Additional information on 6-chloro-4-[4-(propan-2-yl)benzenesulfonyl]-3-(pyrrolidine-1-carbonyl)quinoline

Introduction to 6-chloro-4-[4-(propan-2-yl)benzenesulfonyl]-3-(pyrrolidine-1-carbonyl)quinoline (CAS No. 1358581-29-9)

6-chloro-4-[4-(propan-2-yl)benzenesulfonyl]-3-(pyrrolidine-1-carbonyl)quinoline, identified by its CAS number 1358581-29-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline scaffold, a class of heterocyclic molecules widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly its chloro substituent, benzenesulfonyl group, and pyrrolidine moiety, contribute to its unique chemical properties and biological functions.

The quinoline core is a well-documented pharmacophore in drug discovery, with numerous derivatives exhibiting antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The introduction of a chloro group at the 6-position enhances the electrophilicity of the quinoline ring, making it more susceptible to nucleophilic substitution reactions. This characteristic is particularly useful in further functionalization and derivatization, allowing chemists to explore new analogs with tailored biological activities.

The 4-(propan-2-yl)benzenesulfonyl group at the 4-position of the quinoline ring adds another layer of complexity to the molecule. This sulfonyl group is known to improve metabolic stability and binding affinity to biological targets. The presence of a propyl chain provides steric hindrance and can influence the orientation of the sulfonyl group in protein binding pockets, potentially enhancing drug efficacy. Such structural modifications are critical in modern drug design, where optimizing pharmacokinetic and pharmacodynamic properties is paramount.

The pyrrolidine-1-carbonyl moiety at the 3-position introduces a nitrogen-containing heterocycle that is frequently employed in medicinal chemistry due to its ability to form hydrogen bonds and stabilize charged intermediates. Pyrrolidine derivatives are known for their role in modulating enzyme activity and receptor binding. In this context, the 6-chloro-4-[4-(propan-2-yl)benzenesulfonyl]-3-(pyrrolidine-1-carbonyl)quinoline structure represents a promising candidate for further investigation into its biological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. The combination of quantum mechanical calculations and molecular dynamics simulations has allowed for a deeper understanding of how this molecule interacts with biological targets. For instance, studies have suggested that the chloro group may facilitate interactions with aromatic residues in protein binding sites, while the pyrrolidine moiety could engage in hydrogen bonding networks.

In terms of synthetic chemistry, the preparation of 6-chloro-4-[4-(propan-2-yl)benzenesulfonyl]-3-(pyrrolidine-1-carbonyl)quinoline involves multi-step reactions that require careful optimization. Key steps include Suzuki-Miyaura cross-coupling reactions for introducing the benzenesulfonyl group, followed by Friedel-Crafts acylation to incorporate the pyrrolidine moiety. The final step often involves nucleophilic aromatic substitution (SNAr) to introduce the chloro substituent. These synthetic strategies highlight the importance of transition metal catalysis in modern organic synthesis.

The biological evaluation of this compound has revealed intriguing properties that warrant further exploration. Preliminary in vitro studies have demonstrated that 6-chloro-4-[4-(propan-2-yl)benzenesulfonyl]-3-(pyrrolidine-1-carbonyl)quinoline exhibits moderate activity against certain cancer cell lines. The mechanism of action appears to involve inhibition of specific kinases that are overexpressed in tumor cells. Additionally, the compound shows promise as an anti-inflammatory agent, with early data suggesting it can modulate cytokine production in immune cells.

One particularly exciting aspect of this research is the potential for structure-based drug design (SBDD). By leveraging high-resolution crystal structures of protein targets, researchers can rationally modify the structure of 6-chloro-4-[4-(propan-2-yl)benzenesulfonyl]-3-(pyrrolidine-1-carbonyl)quinoline to enhance its potency and selectivity. This approach has been instrumental in developing next-generation therapeutics with improved pharmacological profiles.

The integration of artificial intelligence (AI) into drug discovery has also accelerated the development pipeline for compounds like this one. Machine learning models can predict biological activity based on structural features, enabling researchers to prioritize candidates for experimental validation. AI-driven virtual screening has identified novel analogs with enhanced properties, demonstrating the power of computational tools in modern pharmaceutical research.

In conclusion, 6-chloro-4-[4-(propan-2-yl)benzenesulfonyl]-3-(pyrrolidine-1-carbonyl)quinoline (CAS No. 1358581-29-9) represents a compelling example of how structural complexity can translate into biological activity. Its unique combination of functional groups makes it a versatile scaffold for further derivatization and exploration. With ongoing research focused on optimizing its pharmacological properties and understanding its mechanism of action, this compound holds significant promise for future therapeutic applications.